![molecular formula C12H8BrF B126189 4-Bromo-2-fluorobiphenyl CAS No. 41604-19-7](/img/structure/B126189.png)
4-Bromo-2-fluorobiphenyl
Overview
Description
4-Bromo-2-fluorobiphenyl (4-BFBP) is a halogenated aromatic compound that has been used in various scientific research applications. It is a colorless, crystalline solid that is soluble in most organic solvents. 4-BFBP is used in a wide range of research areas, including in vivo and in vitro studies, as well as biochemical and physiological studies. It has been studied for its potential to act as a biomarker, as well as for its ability to modulate the activity of various enzymes and receptors. This article will provide an overview of 4-BFBP, including its synthesis method, scientific research applications, mechanism of action, biological activity, biochemical and physiological effects, pharmacodynamics, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Synthesis Techniques
One Pot Synthesis : 4-Bromo-2-fluorobiphenyl was synthesized via a one pot method using 4-bromo2-fluoroaniline bromate through diazotization and coupling reaction. This method emphasized cost-effectiveness by reducing the cost of acidic reagents by 95% while achieving a product yield of 63.85% (Li Yong-qiang, 2012).
Synthetic Craft Research : Another study focused on synthesizing this compound from 2-fluoroaniline using a process involving NBS-bromination, diagonigation, and ring-substitution, achieving a yield of 80% with a purity of ≥97.5% (Xiao Sheng-xian, 2007).
Palladium-Catalyzed Synthesis : A study by Qiu et al. developed a cross-coupling reaction to synthesize 2-fluoro-4-bromobiphenyl, avoiding the high cost and toxicity associated with traditional methods (Yanan Qiu et al., 2009).
Applications in Compound Development
Intermediate for NSAID Production : Luo et al. reported a new method to prepare (S)-Flurbiprofen, a nonsteroidal anti-inflammatory drug, from this compound, achieving high yield and enantioselectivity (Kaihong Luo et al., 2022).
Development of Liquid Crystal Materials : Ren Guo-du studied the synthesis of 4-bromo-4'-hydroxybiphenyl, a key intermediate in liquid crystal display materials, highlighting the importance of this compound in advanced material sciences (Ren Guo-du, 2001).
Miscellaneous Applications
- Cancer Research and Imaging : Fujikawa et al. utilized derivatives of 4-Bromo-1,8-naphthalimide, including this compound, as fluorogenic substrates for live cell imaging of cancer-associated enzymes (Y. Fujikawa et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
It is often used as an intermediate in the synthesis of various bioactive compounds .
Mode of Action
As an intermediate, its role would typically involve participating in chemical reactions to form more complex structures, potentially contributing to the bioactivity of the final compound .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-Bromo-2-fluorobiphenyl is currently unavailable
properties
IUPAC Name |
4-bromo-2-fluoro-1-phenylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrF/c13-10-6-7-11(12(14)8-10)9-4-2-1-3-5-9/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTRNHWBOBYFTQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=C(C=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00194433 | |
Record name | 4-Bromo-2-fluoro-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00194433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41604-19-7 | |
Record name | 4-Bromo-2-fluoro-1,1′-biphenyl | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41604-19-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2-fluoro-1,1'-biphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041604197 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Bromo-2-fluoro-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00194433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-2-fluoro-1,1'-biphenyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.395 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main synthetic routes for producing 4-Bromo-2-fluorobiphenyl?
A1: Two main synthetic approaches stand out:
- One-Pot Method: This method utilizes 4-bromo-2-fluoroaniline bromate as the starting material and proceeds through diazotization and coupling reactions []. This approach offers cost advantages by employing a composite acid instead of trichloroacetic acid, though with a slight reduction in yield.
- Suzuki Coupling Reaction: This method leverages palladium catalysis (Pd(PPh3)4) with phenylboronic acid and 2-fluoro-4-bromo-iodobenzene as starting materials []. Careful control of reaction conditions is crucial to minimize by-product formation, such as boric acid self-coupling and terphenyl generation.
Q2: What is the role of this compound in pharmaceutical synthesis?
A2: this compound is a crucial intermediate in synthesizing (S)-flurbiprofen, a nonsteroidal anti-inflammatory drug (NSAID) []. Its structure serves as a scaffold for introducing chirality and further functional groups to achieve the desired pharmacological properties of (S)-flurbiprofen.
Q3: How does the synthesis of 2-fluoro-5-bromoxynil utilize this compound?
A3: this compound serves as the starting point for a three-step synthesis of 2-fluoro-5-bromoxynil, another important pharmaceutical intermediate []. The synthesis involves bromination, cyanidation using the less toxic cuprous cyanide, and a final bromination step employing environmentally friendly reagents like NBS and dibromohydantoin.
Q4: What analytical techniques are used to characterize this compound?
A4: Researchers employ a combination of techniques to confirm the identity and purity of synthesized this compound. These include:
- 1H NMR (Nuclear Magnetic Resonance) spectroscopy: This method provides information about the hydrogen atoms' environment within the molecule, helping to confirm its structure [].
- IR (Infrared) Spectroscopy: This technique identifies functional groups present in the molecule based on their characteristic absorption of infrared radiation [].
- GC-MS (Gas Chromatography-Mass Spectrometry): This method separates and identifies components of a mixture based on their volatility and mass-to-charge ratio, providing confirmation of the compound's identity and purity [].
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